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Compound of Interest

Compound Name: 1,4-Dichlorocyclohexane

Cat. No.: B099034

This document provides immediate safety and logistical information for the handling of 1,4-
Dichlorocyclohexane in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals to ensure safe operational procedures and proper disposal.

Physicochemical and Hazard Data

A summary of the key quantitative data for 1,4-Dichlorocyclohexane is presented below. This
information is crucial for understanding its physical and hazardous properties.

Property Value

Molecular Formula C6H10CI2

Molecular Weight 153.05 g/mol

Appearance Colorless to white crystalline solid
Odor Mothball-like

GHS Hazard Statements H315: Causes skin irritation

H317: May cause an allergic skin reaction

H319: Causes serious eye irritation

Operational Plan for Safe Handling
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Proper handling of 1,4-Dichlorocyclohexane is critical to minimize exposure and ensure a
safe laboratory environment. The following step-by-step procedures should be strictly followed.

1. Engineering Controls:
» Always handle 1,4-Dichlorocyclohexane in a well-ventilated area.[1]

o A certified chemical fume hood is the preferred engineering control to minimize inhalation
exposure.[1][2]

o Ensure that a safety shower and eyewash station are readily accessible in the immediate
work area.[2]

2. Personal Protective Equipment (PPE):

o Gloves: Wear chemical-resistant gloves.[1][3] Nitrile gloves are a suitable option for
disposable use; however, thicker, unlined chemical-resistant gloves made of neoprene or
butyl rubber offer more robust protection.[4]

o Eye Protection: Chemical safety goggles are mandatory to protect against splashes.[1] A
face shield may be required when handling larger quantities or when there is a significant
risk of splashing.[4]

e Lab Coat: A lab coat or chemical-resistant apron should be worn to protect the skin and
personal clothing.[1][4]

o Respiratory Protection: If handling outside of a fume hood or if there is a risk of generating
dust or aerosols, a half-face cartridge respirator with organic vapor cartridges should be
used.[4]

3. Handling Procedure:
o Before handling, wash hands thoroughly.
» Avoid the formation of dust and aerosols.[3]

o Use non-sparking tools to prevent ignition sources.[3][5]
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o Keep the container tightly closed when not in use.[2][5]

e Do not eat, drink, or smoke in the work area.[1][5]

o After handling, wash hands and face thoroughly.[2]

Emergency and First Aid Procedures

In the event of an exposure or spill, immediate action is necessary.

Exposure Route

First Aid Measures

Inhalation

Move the exposed individual to fresh air.[3][5] If
breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek
medical attention if discomfort or irritation
persists.[3][5]

Skin Contact

Immediately remove all contaminated clothing.
[3][6] Wash the affected area with soap and
plenty of water for at least 15-20 minutes.[5]
Seek medical attention if skin irritation or a rash

occurs.[2]

Eye Contact

Immediately flush the eyes with plenty of water
for at least 15 minutes, holding the eyelids open.
[7] Remove contact lenses if present and easy

to do so.[5] Seek immediate medical attention.

[8]

Ingestion

Rinse the mouth thoroughly with water.[5] Do
NOT induce vomiting.[5] Never give anything by
mouth to an unconscious person.[3] Call a
poison control center or doctor immediately for

treatment advice.[3][9]

Spill Response: In case of a spill, evacuate the area and remove all ignition sources.[1][3]

Collect the spilled material using non-sparking tools and place it in a sealed, labeled container
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for disposal as hazardous waste.[1][3] Ventilate and wash the spill area after the cleanup is
complete.[1]

Disposal Plan

All waste containing 1,4-Dichlorocyclohexane must be treated as hazardous waste.

o Waste Collection: Collect all 1,4-Dichlorocyclohexane waste, including contaminated
materials like gloves and paper towels, in a dedicated, clearly labeled, and sealed container.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[3]

o Disposal: Dispose of the hazardous waste through your institution's designated hazardous
waste disposal program, following all local, state, and federal regulations. Do not dispose of
it down the drain or in the regular trash.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of 1,4-
Dichlorocyclohexane.
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Safe handling and disposal workflow for 1,4-Dichlorocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1,4-Dichlorocyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
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1-4-dichlorocyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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